1-(2-Methoxyphenyl)-3-[2-(4-propylpiperazin-1-yl)ethyl]urea

• IUPAC Name: 1-(2-methoxyphenyl)-3-[2-(4-propylpiperazin-1-yl)ethyl]urea
• InChI: InChI=1S/C17H28N4O2/c1-3-9-20-11-13-21(14-12-20)10-8-18-17(22)19-15-6-4-5-7-16(15)23-2/h4-7H,3,8-14H2,1-2H3,(H2,18,19,22)
• InChI Key: IVKXBWSDCDLNPU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)CCNC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C17H28N4O2
• Molecular Weight: 320.4 g/mol

Description

1-(2-Methoxyphenyl)-3-[2-(4-propylpiperazin-1-yl)ethyl]urea is a synthetic organic compound that belongs to the class of urea derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methoxyphenyl)-3-[2-(4-propylpiperazin-1-yl)ethyl]urea typically involves the reaction of 2-methoxyphenyl isocyanate with 2-(4-propylpiperazin-1-yl)ethylamine. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea linkage .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methoxyphenyl)-3-[2-(4-propylpiperazin-1-yl)ethyl]urea can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding phenolic derivatives.

Reduction: The urea linkage can be reduced under specific conditions to yield amine derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like nitric acid for nitration or bromine for halogenation are employed.

Major Products Formed

Oxidation: Phenolic derivatives.

Reduction: Amine derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

1-(2-Methoxyphenyl)-3-[2-(4-propylpiperazin-1-yl)ethyl]urea has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Methoxyphenyl)-3-[2-(4-propylpiperazin-1-yl)ethyl]urea involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Methoxyphenyl)-2-(4-propylpiperazin-1-yl)ethanamine
• 2-Methoxyphenyl isocyanate

Uniqueness

1-(2-Methoxyphenyl)-3-[2-(4-propylpiperazin-1-yl)ethyl]urea is unique due to its specific structural features, such as the combination of a methoxyphenyl group and a propylpiperazine moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.